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Compound of Interest

Compound Name: Beryllium fluoride

Cat. No.: B1221369 Get Quote

An In-depth Technical Guide to Beryllium
Fluoride
This guide provides a comprehensive overview of beryllium fluoride (BeF₂), focusing on its

chemical identifiers, physicochemical properties, synthesis, applications, and safety protocols.

The information is intended for researchers, scientists, and professionals in drug development

and other scientific fields.

Chemical Identifiers
Beryllium fluoride is an inorganic compound with the formula BeF₂.[1] It is a key precursor in

the production of beryllium metal.[1][2][3] Below is a summary of its primary chemical

identifiers.
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Identifier Type Value

CAS Number 7787-49-7[1][3][4][5][6][7]

PubChem CID 24589[1][2]

EC Number 232-118-5[7]

UNII 499FU9DQ5C[1]

ChemSpider 22992[1]

ChEBI CHEBI:49499[1]

RTECS Number DS2800000[1]

InChI InChI=1S/Be.2FH/h;2*1H/q+2;;/p-2[1][5]

SMILES F[Be]F[1][5]

Physicochemical Properties
Beryllium fluoride is a white, glassy, and odorless solid that is highly soluble in water.[1][2] Its

structure in a solid state resembles that of quartz, with tetrahedral Be²⁺ centers.[1][2] In the

gaseous state, it adopts a linear structure.[1][2][3]
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Property Value

Molecular Formula BeF₂[1][3][6]

Molar Mass 47.01 g/mol [1][5][6]

Appearance Colorless, glassy lumps or white powder[1][7]

Density 1.986 g/cm³[1][5]

Melting Point 554 °C (1,029 °F; 827 K)[1]

Boiling Point 1,169 °C (2,136 °F; 1,442 K)[1]

Solubility in Water Very soluble[1][3]

Solubility in Ethanol Sparingly soluble[1]

Crystal Structure Trigonal, α-quartz[1]

Synthesis Protocol
The primary industrial method for producing beryllium fluoride involves the thermal

decomposition of ammonium tetrafluoroberyllate ((NH₄)₂BeF₄).[1][4]

Experimental Protocol:

Reaction of Beryllium Hydroxide: Impure beryllium hydroxide (Be(OH)₂), obtained from

processing beryllium ores, is reacted with ammonium bifluoride ((NH₄)HF₂) to produce

ammonium tetrafluoroberyllate ((NH₄)₂BeF₄) and water.[1][2][8]

Reaction: Be(OH)₂ + 2 (NH₄)HF₂ → (NH₄)₂BeF₄ + 2 H₂O[1]

Purification: The resulting ammonium tetrafluoroberyllate is a robust ion, which allows for

purification by precipitating various impurities as their hydroxides.[1]

Thermal Decomposition: The purified ammonium tetrafluoroberyllate is then heated to induce

thermal decomposition, yielding the final product, beryllium fluoride (BeF₂), along with

ammonia (NH₃) and hydrogen fluoride (HF) as byproducts.[1]

Reaction: (NH₄)₂BeF₄ → 2 NH₃ + 2 HF + BeF₂[1]
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Synthesis of Beryllium Fluoride

Beryllium Hydroxide
Be(OH)₂
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Purification Step

Heating / Decomposition

Beryllium Fluoride
BeF₂
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Workflow for the synthesis of Beryllium Fluoride.

Applications
Beryllium fluoride has several niche but important applications across various scientific and

industrial fields.
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Production of Beryllium Metal: It is the principal precursor for manufacturing beryllium metal.

[1][2][3] The metal is obtained through the reduction of BeF₂ with magnesium at 1300 °C.[1]

[3]

Reaction: BeF₂ + Mg → Be + MgF₂[1][3]

Nuclear Reactors: BeF₂ is a key component of the fluoride salt mixture FLiBe (LiF/BeF₂),

used as a solvent and coolant in liquid-fluoride nuclear reactors.[1] These mixtures have low

melting points and excellent neutronic properties.[1]

Biochemistry and Protein Crystallography: In biochemistry, beryllium fluoride is used as a

mimic of phosphate.[1][2][3] The complex it forms with adenosine diphosphate (ADP) binds

to ATP sites, inhibiting protein action and allowing for the crystallization of proteins in their

bound state.[1][3]

Glass Manufacturing: It is used in the production of specialty glasses and fluoroberyllate

glass, which has the lowest refractive index for a solid at room temperature.[1][2]

Applications of Beryllium Fluoride
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Key applications of Beryllium Fluoride.

Safety and Handling
Beryllium compounds are highly toxic and carcinogenic.[1][3][9] Beryllium fluoride is very

soluble in water, allowing it to be easily absorbed by the body.[3]
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Toxicity: The LD₅₀ in mice is approximately 100 mg/kg by ingestion and 1.8 mg/kg by

intravenous injection.[1][3] Inhalation can cause severe irritation to the respiratory tract and

may lead to pneumonitis.[2] Chronic exposure can result in berylliosis, a chronic beryllium

disease characterized by the formation of granulomas and fibrosis in the lungs.[2]

Personal Protective Equipment (PPE): When handling beryllium fluoride, appropriate PPE

is mandatory. This includes chemical safety goggles, protective gloves, and clothing to

prevent skin exposure.[9][10] A NIOSH-approved respirator is necessary when ventilation is

inadequate.[10]

Handling Procedures: Use with adequate general or local explosion-proof ventilation.[10] A

regulated, marked area should be established for handling and storage.[9] Avoid contact with

skin and eyes, and do not ingest or inhale the substance.[10] Wash hands thoroughly after

handling.[9][10]

Storage: Store in a locked poison room.[10] Keep containers tightly closed in a dry, well-

ventilated place.[11]

First Aid:

Inhalation: Move the victim to fresh air immediately. If not breathing, provide artificial

respiration. Seek immediate medical attention.[10]

Skin Contact: Immediately wash or shower to remove the chemical.[9] Remove

contaminated clothing and wash before reuse.[10]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[11]

Ingestion: If the victim is conscious, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Seek immediate medical attention.[11]

Conclusion
Beryllium fluoride is a critical inorganic compound with significant applications in metallurgy,

nuclear technology, and biochemical research. Its unique properties, such as its role as a

precursor to beryllium metal and its ability to mimic phosphate, make it invaluable in these
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fields. However, its extreme toxicity necessitates strict adherence to safety and handling

protocols to mitigate the severe health risks associated with exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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